Cas no 1421449-66-2 (3-(benzenesulfonyl)-1-{3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one)

• Product Name: 3-(benzenesulfonyl)-1-{3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one
• CAS No: 1421449-66-2
• MF: C₁₉H₂₈N₂O₃S₂
• MW: 396.567222595215
• CID: 5364896
• Update Time: 2025-05-19

3-(benzenesulfonyl)-1-{3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-1-[3-(pyrrolidin-1-ylmethyl)-1,4-thiazepan-4-yl]propan-1-one
• 3-(benzenesulfonyl)-1-{3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one

• Inchi： 1S/C19H28N2O3S2/c22-19(9-14-26(23,24)18-7-2-1-3-8-18)21-12-6-13-25-16-17(21)15-20-10-4-5-11-20/h1-3,7-8,17H,4-6,9-16H2
• InChI Key： QKYVARDDDVNXCB-UHFFFAOYSA-N
• SMILES： C(N1CCCSCC1CN1CCCC1)(=O)CCS(C1=CC=CC=C1)(=O)=O

Additional information on 3-(benzenesulfonyl)-1-{3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one

Introduction to 3-(benzenesulfonyl)-1-{3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one (CAS No. 1421449-66-2)

3-(benzenesulfonyl)-1-{3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by its Chemical Abstracts Service Number (CAS No. 1421449-66-2), belongs to a class of molecules that incorporate both sulfonamide and thiazepane moieties, which are known for their diverse pharmacological properties. The presence of these functional groups suggests that the compound may exhibit a range of interactions with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 3-(benzenesulfonyl)-1-{3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one consists of a benzene ring substituted with a sulfonyl group at the 3-position, linked to a propanone moiety. This propanone is further connected to a thiazepane ring, which is itself substituted with a pyrrolidine moiety at the 3-position. This intricate arrangement of heterocyclic rings and functional groups provides a rich scaffold for potential interactions with biological receptors and enzymes.

In recent years, there has been growing interest in thiazepane derivatives due to their reported activities in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The pyrrolidine group in this compound adds another layer of complexity, as pyrrolidines are frequently found in bioactive molecules and have been shown to modulate the activity of enzymes such as acetylcholinesterase and monoamine oxidases. The sulfonamide group is also well-known for its role in drug design, often serving as a key pharmacophore in antibiotics, anti-inflammatory agents, and anticancer drugs.

One of the most compelling aspects of 3-(benzenesulfonyl)-1-{3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one is its potential as a lead compound for further medicinal chemistry optimization. The combination of the thiazepane and pyrrolidine moieties offers multiple sites for structural modification, allowing chemists to fine-tune the compound's properties such as solubility, bioavailability, and target affinity. This flexibility makes it an attractive starting point for developing novel therapeutic agents.

Recent studies have begun to explore the biological activity of related compounds that share structural features with 3-(benzenesulfonyl)-1-{3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepan-4-yl}propan-1-one. For instance, modifications of the thiazepane core have been shown to influence receptor binding affinity and pharmacokinetic profiles. Similarly, variations in the pyrrolidine moiety can significantly alter enzyme inhibition kinetics. These findings suggest that CAS No. 1421449-66-2 may exhibit similar or even enhanced biological activities when properly optimized.

The sulfonamide group in this compound is particularly noteworthy due to its ability to form hydrogen bonds with biological targets. This interaction can enhance binding affinity and improve pharmacological efficacy. Additionally, sulfonamides are known for their metabolic stability, which can be advantageous in drug development as it reduces the likelihood of rapid degradation in vivo. These properties make 3-(benzenesulfonyl)-1-{3-[pyrrolidin-1 -yl)methyl]-1,4-thiazepan -4 -yl}propan -1 -one a compelling candidate for further exploration.

In terms of synthetic chemistry, the preparation of CAS No. 1421449 -66 -2 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the thiazepane core followed by functionalization with the pyrrolidine group and subsequent introduction of the sulfonamide moiety. Advanced techniques such as transition metal-catalyzed coupling reactions may be employed to achieve these transformations efficiently.

The potential applications of this compound are broad and span multiple therapeutic areas. Given its structural features, it may be investigated for its effects on neurotransmitter systems relevant to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, its sulfonamide group suggests potential activity against bacterial infections or inflammatory conditions where sulfonamides have been traditionally used.

Another exciting possibility is the exploration of 3-(benzenesulfonyl)-1-{3-[pyrrolidin - 1 - ylmethyl]- 1 , 4 - thiaz ep ane - 4 - yl}propan - 1 - one as an anticancer agent. Thiazepane derivatives have shown promise in preclinical studies by inhibiting key enzymes involved in cancer cell proliferation and survival. The addition of a sulfonamide group could further enhance its cytotoxicity against various cancer cell lines by improving cellular uptake or target binding.

The development of novel drug candidates often involves high-throughput screening (HTS) to identify compounds with desirable biological activity. CAS No. 1421449 -66 -2 could be subjected to HTS assays targeting specific enzymes or receptors relevant to various diseases. If initial screens yield positive results, further detailed pharmacological studies would be warranted to elucidate its mechanism of action and therapeutic potential.

Regulatory considerations are also an important aspect of drug development. Ensuring that 3-(benzenesulfonyl)- 1-{ 3 -[ ( py r rol idin e - 1 - y l ) m e t h y l ] - 1 , 4 - thia ze p an e - 4 - y l } p ro p an e - 1 o ne meets safety and efficacy standards will be crucial before it can progress to clinical trials. Preclinical toxicology studies will need to be conducted to assess potential side effects and determine appropriate dosing regimens.

In conclusion,3-(benzenesulfonyl)- 1-{3-[ (pyrrolidin e - 1-y l ) m e t h y l ] - 1 ,4-thiaz ep ane e - y l } p ro p an o ne ( CAS No .14 z i14 z49 z6 z6-z) z zzzzzzzzzzzzzzzzzzzzzzzz zz zz zz zz zz zz zz zz zz zz zz zz zz zz zizzizzizzizzizzizzizzizzizzizzizziizziizziizziizziizziizziizziizziizziizziizz iziiziiziiziiziiziiziiziiziiziiziiziiziiziiziiziiziiiiiiiiiiiiiiiiiiiiiiiiiiiiiiiiiiiii i i i i i i i i i i i i i i i i i i i i i i i i i ii is a promising pharmaceutical candidate with a fascinating molecular